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Compound of Interest

Compound Name: Panidazole

Cat. No.: B225808 Get Quote

Authored for laboratory and drug development professionals, this guide provides a detailed

overview of the known solubility characteristics of panidazole. Due to the limited publicly

available quantitative data for panidazole, this document also presents a comparative analysis

with structurally similar nitroimidazole compounds, alongside a standardized experimental

protocol for determining solubility.

Introduction to Panidazole and Solubility
Panidazole is a nitroimidazole derivative with recognized amoebicidal properties. As with any

active pharmaceutical ingredient (API), understanding its solubility in various laboratory

solvents is fundamental for a wide range of research and development activities, including

analytical method development, formulation studies, and in vitro assay design. The solubility of

a compound dictates its dissolution rate and, consequently, can significantly impact its

bioavailability.

This guide summarizes the currently available solubility data for panidazole and offers a

comparative perspective with other 5-nitroimidazole drugs. Furthermore, a general

experimental workflow and a detailed protocol for solubility determination are provided to assist

researchers in generating their own data.

Quantitative Solubility Data for Panidazole
Comprehensive, quantitative solubility data for panidazole in a range of common, pure

laboratory solvents is notably scarce in publicly accessible literature. The available data is
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primarily from vendor-supplied technical datasheets, which often provide lower-limit estimates

rather than precise saturation points.

The most specific data point found indicates that panidazole is highly soluble in Dimethyl

Sulfoxide (DMSO). The table below summarizes the known quantitative solubility information

for panidazole.

Table 1: Quantitative Solubility of Panidazole

Solvent/Solvent System Temperature (°C) Solubility

Dimethyl Sulfoxide (DMSO) Not Specified ≥ 125 mg/mL

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
Not Specified ≥ 2.08 mg/mL

10% DMSO, 90% (20% SBE-

β-CD in Saline)
Not Specified ≥ 2.08 mg/mL

10% DMSO, 90% Corn Oil Not Specified ≥ 2.08 mg/mL

Data presented as "≥" indicates that the compound is soluble at or above the specified

concentration, but the saturation point has not been determined.

Comparative Solubility of Structurally Related
Nitroimidazoles
To provide a broader context for researchers, the following table presents solubility data for

other widely studied 5-nitroimidazole compounds: metronidazole, tinidazole, ornidazole, and

secnidazole. This comparative data can offer insights into the potential solubility characteristics

of panidazole in solvents for which specific data is unavailable.

Table 2: Solubility of Other 5-Nitroimidazole Drugs
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Compound Solvent Temperature (°C) Solubility

Metronidazole Water 20 10 mg/mL[1]

PBS (pH 7.2) Not Specified ~2 mg/mL[2]

Ethanol Not Specified
Soluble, ~5 mg/mL[1]

[2]

DMSO Not Specified
Soluble, 15-34

mg/mL[1][2][3]

Tinidazole Water Not Specified

Very slightly soluble,

Practically insoluble[4]

[5]

PBS (pH 7.2) with

12.5% DMF
Not Specified ~0.11 mg/mL[6]

Ethanol Not Specified
Sparingly soluble,

~0.2 mg/mL[4][6]

DMSO Not Specified 10 mg/mL[6]

Acetone Not Specified Soluble[4][5]

Ornidazole PBS (pH 7.2) Not Specified ~3 mg/mL[7]

Ethanol Not Specified ~10 mg/mL[7]

DMSO Not Specified ~14 mg/mL[7]

Dimethyl Formamide Not Specified ~25 mg/mL[7]

Secnidazole Water Not Specified
Soluble, 37-40

mg/mL[8][9][10]

DMSO 25 37 mg/mL[9]

Note: Qualitative descriptions such as "Soluble," "Sparingly soluble," and "Very slightly soluble"

are based on pharmacopeial definitions.

Experimental Protocol for Solubility Determination
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Given the limited available data, researchers may need to determine the solubility of

panidazole in specific solvents for their applications. The following is a detailed methodology

for a standard equilibrium solubility experiment using the shake-flask method, followed by

quantification via UV-Vis spectrophotometry.

Objective: To determine the equilibrium solubility of panidazole in a given solvent at a specified

temperature.

Materials:

Panidazole (solid)

Solvent of interest (e.g., water, ethanol, phosphate buffer)

Volumetric flasks

Scintillation vials or other suitable sealed containers

Orbital shaker with temperature control

Centrifuge

Syringe filters (e.g., 0.22 µm PTFE or PVDF)

UV-Vis spectrophotometer

Quartz cuvettes

Procedure:

Preparation of Saturated Solution:

Add an excess amount of panidazole to a known volume of the solvent in a sealed vial.

The amount of solid should be sufficient to ensure that undissolved solid remains at

equilibrium.

Place the vials in a temperature-controlled orbital shaker.
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Shake the vials at a constant speed and temperature for a predetermined period (e.g., 24-

48 hours) to ensure equilibrium is reached.

Sample Collection and Preparation:

After the equilibration period, allow the vials to stand undisturbed for a short period to

allow for the sedimentation of the excess solid.

Carefully withdraw a known volume of the supernatant using a syringe.

Filter the supernatant through a syringe filter into a clean vial to remove any undissolved

particles. This step is critical to prevent overestimation of solubility.

Quantification by UV-Vis Spectrophotometry:

Prepare a series of standard solutions of panidazole of known concentrations in the

solvent of interest.

Determine the wavelength of maximum absorbance (λmax) for panidazole in the chosen

solvent by scanning a standard solution across a range of UV wavelengths.

Measure the absorbance of the standard solutions at the λmax to construct a calibration

curve (Absorbance vs. Concentration).

Dilute the filtered saturated solution with the solvent to a concentration that falls within the

linear range of the calibration curve.

Measure the absorbance of the diluted sample.

Use the calibration curve to determine the concentration of panidazole in the diluted

sample.

Calculation of Solubility:

Calculate the concentration of the original saturated solution by multiplying the

concentration of the diluted sample by the dilution factor.

Express the solubility in appropriate units (e.g., mg/mL, g/100mL, or molarity).
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Visualizing the Experimental Workflow
The following diagram illustrates the logical flow of the experimental protocol for determining

panidazole solubility.

Preparation Sampling & Separation

Analysis

Result

Select Solvent Add Excess Panidazole Equilibrate (Shake at Constant T) Allow to Settle Filter Supernatant Dilute Sample Measure Absorbance (UV-Vis) Calculate Solubility

Prepare Calibration Curve

Click to download full resolution via product page

Solubility Determination Workflow

Conclusion
While specific, comprehensive solubility data for panidazole in common laboratory solvents

remains limited in the public domain, the available information indicates high solubility in

DMSO. For other solvents, researchers can infer potential solubility characteristics from the

data on related nitroimidazole compounds. It is recommended that solubility be determined

experimentally for the specific solvent and conditions required for a particular application. The

provided protocol and workflow offer a standardized approach for generating reliable and

reproducible solubility data, which is crucial for advancing research and development involving

panidazole.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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